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Compound of Interest

Compound Name: 30-Oxopseudotaraxasterol

Cat. No.: B13847225 Get Quote

30-Oxopseudotaraxasterol: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 30-Oxopseudotaraxasterol, a
derivative of the pentacyclic triterpenoid pseudotaraxasterol. Due to the limited availability of

public data on 30-Oxopseudotaraxasterol, this document synthesizes the known information

for this compound and leverages data from the closely related and better-studied compounds,

pseudotaraxasterol and taraxasterol, to provide a predictive and comparative context for its

physicochemical properties, potential biological activities, and associated signaling pathways.

This guide is intended to serve as a foundational resource for researchers and professionals in

drug development and natural product chemistry.

Chemical Structure and Properties
Direct experimental data for 30-Oxopseudotaraxasterol is scarce in publicly accessible

literature. However, its chemical structure can be deduced from its nomenclature.

"Pseudotaraxasterol" defines the core pentacyclic triterpenoid framework, and "30-Oxo"

indicates the presence of a ketone group at the 30th carbon position. Based on the structure of

pseudotaraxasterol, the chemical structure of 30-Oxopseudotaraxasterol is presented below.

Deduced Chemical Structure of 30-Oxopseudotaraxasterol:
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Deduced Chemical Structure of 30-Oxopseudotaraxasterol

A definitive structure should be confirmed through spectroscopic analysis.

A supplier of fine chemicals lists 30-Oxopseudotaraxasterol with the following identifiers[1]:

Property Value

CAS Number 160481-71-0

Molecular Formula C30H48O2

The molecular formula C30H48O2 is consistent with the oxidation of one of the methyl groups

of pseudotaraxasterol (C30H50O) to a carbonyl group.

Physicochemical Properties of Pseudotaraxasterol
To provide a baseline for the potential properties of 30-Oxopseudotaraxasterol, the known

physicochemical properties of its parent compound, pseudotaraxasterol, are summarized

below.

Property Value Reference

Molecular Formula C30H50O --INVALID-LINK--

Molecular Weight 426.7 g/mol --INVALID-LINK--

Appearance Powder ChemicalBook

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

ChemicalBook

Experimental Protocols
Specific experimental protocols for the isolation, purification, or synthesis of 30-
Oxopseudotaraxasterol are not available in the reviewed literature. However, general

methods for the isolation and characterization of triterpenoids from plant sources can be

adapted.
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General Protocol for Triterpenoid Isolation and
Characterization
This protocol provides a general workflow for the extraction and identification of triterpenoids

from plant material.
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Plant Material
(e.g., leaves, roots)

Solvent Extraction
(e.g., methanol, ethanol, chloroform)

Filtration and Concentration

Crude Extract

Chromatographic Fractionation
(e.g., Column Chromatography with silica gel)

Fractions

Purification
(e.g., Preparative HPLC)

Isolated Pure Compound

Structure Elucidation

NMR Spectroscopy
(1H, 13C, DEPT, COSY, HSQC, HMBC)

Primary Method

Mass Spectrometry
(e.g., ESI-MS, HR-MS)

Molecular Weight

IR and UV Spectroscopy

Functional Groups
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Taraxasterol
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Taraxasterol

NF-κB Pathway
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inhibits

Inflammatory Stimuli

Pro-inflammatory Mediators
(TNF-α, IL-6, NO, PGE₂)

induces induces
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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